Cas no 155172-67-1 (Phenol,4-[2-[ethyl(4-hydroxybutyl)amino]propyl]-)

• Product Name: Phenol,4-[2-[ethyl(4-hydroxybutyl)amino]propyl]-
• CAS No: 155172-67-1
• MF: C₁₅H₂₅NO₂
• MW: 251.364504575729
• CID: 150836
• PubChem ID: 127907
• Update Time: 2025-04-19

Phenol,4-[2-[ethyl(4-hydroxybutyl)amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[2-[ethyl(4-hydroxybutyl)amino]propyl]-
• 4-(2-(Ethyl(4-hydroxybutyl)amino)propyl)phenol
• 4-[2-[ethyl(4-hydroxybutyl)amino]propyl]phenol
• Mebeverine metabolite O-desmethyl Mebeverine alcohol
• O-Desmethyl Mebeverine Alcohol
• Desmethylmebeverine alcohol
• Phenol,4-(2-(ethyl(4-hydroxybutyl)amino)propyl)
• o-desMethyl Mebeverine alcohol
• 4-{2-[ETHYL(4-HYDROXYBUTYL)AMINO]PROPYL}PHENOL
• AKOS030254233
• Phenol, 4-(2-(ethyl(4-hydroxybutyl)amino)propyl)-
• MebeverinemetaboliteO-desmethylMebeverinealcohol
• DTXSID70935158
• A927256
• 155172-67-1
• HY-G0008
• DTXCID301363791
• DB-253014
• 4-[2-(Ethyl-(4-hydroxybutyl)amino)propyl]phenol
• MEBEVERINE_met072

• MDL： N/A
• Inchi： 1S/C15H25NO2/c1-3-16(10-4-5-11-17)13(2)12-14-6-8-15(18)9-7-14/h6-9,13,17-18H,3-5,10-12H2,1-2H3
• InChI Key： RNGYIAYXMHMWTO-UHFFFAOYSA-N
• SMILES： OCCCCN(CC)C(C)CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 251.18900
• Monoisotopic Mass: 251.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Boiling Point: 400.1°C at 760 mmHg
• PSA: 43.70000
• LogP: 2.41760

Phenol,4-[2-[ethyl(4-hydroxybutyl)amino]propyl]- Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature